3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-6-(3-methylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C19H21BrN6/c1-15-8-9-26(23-15)19-7-6-18(21-22-19)25-12-10-24(11-13-25)14-16-2-4-17(20)5-3-16/h2-9H,10-14H2,1H3
• InChI Key: JYXGPDROQLOJEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=CC=C(C=C4)Br
• Molecular Formula: C19H21BrN6
• Molecular Weight: 413.3 g/mol

Description

The compound “3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine” is a complex organic molecule that contains several functional groups, including a piperazine ring and a pyridazine ring. Piperazine rings are common in pharmaceuticals and can modulate the pharmacokinetic properties of a drug. Pyridazine rings have been studied for their wide range of pharmacological profiles, including antibacterial, antitumor, antifungal, and anti-inflammatory activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR). These techniques can provide information about the molecular weight, functional groups, and the connectivity of atoms within the molecule.

Scientific Research Applications

Antibacterial Activity

The incorporation of piperazine derivatives in biologically active compounds has been well-established. . Researchers have explored the potential of piperazine-based compounds as antimicrobial agents, and this novel derivative could contribute to the development of new antibiotics.

Anti-Inflammatory Potential

. Its unique structure may interact with specific targets involved in inflammation pathways, making it a candidate for further investigation in this field.

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as this one, are known for their diverse pharmacological effects. . Researchers have explored their efficacy against parasitic diseases, and this compound could contribute to the development of novel treatments.

Anti-Tubercular Activity

Imidazole-containing compounds have shown promise in the fight against tuberculosis. . Further studies are warranted to explore its effectiveness against Mycobacterium tuberculosis strains.

Neurodegenerative Diseases

. While this compound’s specific impact remains to be investigated, its structural features suggest potential neuroprotective properties.

Psychoactive Substances

. While this application is not desirable from a medical standpoint, it highlights the compound’s influence on the central nervous system.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could include testing its potential as a pharmaceutical agent.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. It is known that piperazine, a common structural motif in this compound, is found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Mode of Action

The presence of the piperazine ring suggests that it may interact with its targets in a similar manner to other piperazine-containing compounds

Biochemical Pathways

Given the wide range of biological activities associated with piperazine-containing compounds, it is likely that multiple pathways could be affected .

Pharmacokinetics

Piperazine is known to positively modulate the pharmacokinetic properties of a drug substance . .

Result of Action

Some piperazine-containing compounds have exhibited good antibacterial activity , suggesting that this compound may have similar effects.